Cas no 1824290-97-2 (tert-butyl 3-amino-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-7-carboxylate)

• Product Name: tert-butyl 3-amino-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-7-carboxylate
• CAS No: 1824290-97-2
• MF: C₁₁H₁₈N₄O₂
• MW: 238.286221981049
• CID: 6350204
• PubChem ID: 129972532
• Update Time: 2025-05-25

tert-butyl 3-amino-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-7-carboxylate
• SCHEMBL24730599
• EN300-2009368
• 1824290-97-2

• Inchi： 1S/C11H18N4O2/c1-11(2,3)17-10(16)14-4-5-15-8(7-14)6-13-9(15)12/h6H,4-5,7H2,1-3H3,(H2,12,13)
• InChI Key： XBCYFOLVZADCQU-UHFFFAOYSA-N
• SMILES： O(C(N1CC2=CN=C(N)N2CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 238.14297583g/mol
• Monoisotopic Mass: 238.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 73.4Ų

Additional information on tert-butyl 3-amino-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-7-carboxylate

Comprehensive Overview of tert-butyl 3-amino-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-7-carboxylate (CAS No. 1824290-97-2)

The compound tert-butyl 3-amino-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-7-carboxylate (CAS No. 1824290-97-2) is a highly specialized heterocyclic molecule with significant potential in pharmaceutical research and drug discovery. Its unique imidazo[1,5-a]pyrazine core structure makes it a valuable intermediate for the synthesis of bioactive compounds, particularly in the development of kinase inhibitors and GPCR-targeted therapies. Researchers are increasingly focusing on this compound due to its versatile scaffold, which allows for modifications to enhance binding affinity and selectivity in drug design.

In recent years, the demand for small molecule inhibitors and proteolysis-targeting chimeras (PROTACs) has surged, driven by advancements in precision medicine and cancer therapeutics. The tert-butyl protecting group in this compound offers excellent stability during synthetic processes, making it a preferred choice for medicinal chemists. Additionally, the 3-amino functionality provides a reactive site for further derivatization, enabling the creation of libraries for high-throughput screening (HTS).

The imidazo[1,5-a]pyrazine scaffold has garnered attention in AI-driven drug discovery platforms, where computational models predict its potential interactions with disease-relevant proteins. This aligns with the growing trend of integrating machine learning and cheminformatics to accelerate lead optimization. Furthermore, the compound's logP and solubility profiles are being optimized to meet the requirements of oral bioavailability, a critical factor in pharmacokinetics.

From a synthetic chemistry perspective, tert-butyl 3-amino-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-7-carboxylate is often utilized in multistep organic synthesis to construct complex nitrogen-containing heterocycles. Its compatibility with cross-coupling reactions and catalytic hydrogenation makes it a versatile building block. The compound's CAS No. 1824290-97-2 is frequently cited in patent literature, underscoring its relevance in intellectual property related to oncology and neurodegenerative diseases.

As the pharmaceutical industry shifts toward fragment-based drug design (FBDD), the imidazo[1,5-a]pyrazine core has emerged as a promising fragment due to its balanced molecular weight and hydrogen-bonding capacity. This trend is reflected in the increasing number of PubMed and SciFinder entries exploring its applications. Moreover, the compound's role in covalent inhibitor development is being investigated, particularly for irreversible binding to cysteine residues in target proteins.

In summary, tert-butyl 3-amino-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-7-carboxylate (CAS No. 1824290-97-2) represents a cutting-edge tool in modern drug discovery. Its structural features and synthetic adaptability position it at the forefront of innovative therapeutics, addressing unmet medical needs in personalized medicine and targeted therapy. Researchers and industry professionals continue to explore its potential, ensuring its prominence in the evolving landscape of biopharmaceutical innovation.